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Compound of Interest

4-Amino-6-chloropyrimidine-5-
Compound Name:
carbaldehyde

Cat. No.: B078110

For Researchers, Scientists, and Drug Development Professionals

This guide provides essential safety and logistical information for the proper disposal of 4-
Amino-6-chloropyrimidine-5-carbaldehyde (CAS No. 14160-93-1). Adherence to these
procedures is critical to ensure personnel safety and compliance with environmental
regulations.

Hazard Identification and Personal Protective Equipment
(PPE)

4-Amino-6-chloropyrimidine-5-carbaldehyde is a hazardous substance requiring careful
handling. The following table summarizes its primary hazards and the recommended personal
protective equipment.
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Hazard Statement

GHS Classification

Recommended Personal
Protective Equipment
(PPE)

H302: Harmful if swallowed

Acute Toxicity, Oral

Wear protective gloves,
protective clothing, eye

protection, and face protection.

[1]

H312: Harmful in contact with

skin

Acute Toxicity, Dermal

Wear protective gloves and

protective clothing.[1]

H315: Causes skin irritation

Skin Corrosion/Irritation

Wear protective gloves.[1][2]

H319: Causes serious eye

irritation

Serious Eye Damage/Irritation

Wear eye protection and face

protection.[1][2]

H332: Harmful if inhaled

Acute Toxicity, Inhalation

Use only outdoors or in a well-
ventilated area.[1] Avoid
breathing dust/fumes.[1] In
case of inadequate ventilation,

wear respiratory protection.

H335: May cause respiratory

irritation

Specific Target Organ Toxicity

Use only outdoors or in a well-
ventilated area.[1][2] Avoid

breathing dust/fumes.[1]

Disposal Protocol

The following step-by-step protocol outlines the safe disposal of 4-Amino-6-chloropyrimidine-

5-carbaldehyde.

1. Personal Protective Equipment (PPE) and Safety Measures:

Gloves: Wear chemically resistant gloves (e.g., nitrile rubber).
Eye Protection: Use safety glasses with side shields or goggles.

Lab Coat: A lab coat or other protective clothing is mandatory to prevent skin contact.
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Ventilation: Conduct all handling and disposal operations in a well-ventilated area, such as a
chemical fume hood.

. Waste Collection:

Container: Collect waste 4-Amino-6-chloropyrimidine-5-carbaldehyde in a designated,
properly labeled, and sealable container. The container must be compatible with the
chemical waste.

Labeling: The waste container label should include:

o The words "Hazardous Waste"

o The full chemical name: 4-Amino-6-chloropyrimidine-5-carbaldehyde
o The associated hazards (e.g., "Harmful,” "Irritant")

Incompatible Wastes: Do not mix with incompatible materials such as strong oxidizing agents
or strong acids.[3]

. Storage Pending Disposal:

Location: Store the sealed waste container in a cool, dry, and well-ventilated area designated
for hazardous waste.

Segregation: Ensure the storage area is away from incompatible materials.[3]
Container Integrity: Keep the container tightly closed to prevent leaks or spills.
. Final Disposal:

Authorized Disposal: The ultimate disposal of 4-Amino-6-chloropyrimidine-5-
carbaldehyde must be carried out by a licensed and approved hazardous waste disposal
company.[1][3]

Regulatory Compliance: Follow all local, state, and federal regulations for hazardous waste
disposal.
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o Documentation: Provide the waste disposal company with a complete and accurate
description of the waste, including its chemical composition and known hazards.

In Case of a Spill:

e Minor Spills (Dry): For small, dry spills, use dry clean-up procedures to avoid generating
dust.[1] Carefully sweep or vacuum the material and place it in a sealed container for
disposal.[1][4]

» Minor Spills (Wet): If the substance is wet, shovel or vacuum it up and place it in a labeled
container for disposal.[1]

o General Cleanup: After the initial cleanup, wash the area with large amounts of water and
prevent runoff from entering drains.[1]

e Personal Contact: In case of contact with skin or eyes, flush immediately with copious
amounts of water and seek medical attention.[1][4]

Disposal Workflow

The following diagram illustrates the decision-making process for the proper disposal of 4-
Amino-6-chloropyrimidine-5-carbaldehyde.
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Start: Disposal of
4-Amino-6-chloropyrimidine-5-carbaldehyde

Wear Appropriate PPE:
- Chemically resistant gloves

- Eye and face protection
- Lab coat

'

Collect Waste in a Designated,
Labeled, and Sealed Container

Check for Incompatible
Waste Mixtures (e.g., Strong
Acids, Oxidizing Agents)

No Incompatible
Mixtures

Store in a Secure, Ventilated
Hazardous Waste Area

Contact Licensed Hazardous

Waste Disposal Company

Provide Accurate Waste
Information to Disposal Company

End: Proper Disposal

Click to download full resolution via product page

Caption: Disposal workflow for 4-Amino-6-chloropyrimidine-5-carbaldehyde.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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BenchChem

Our mission is to be the trusted global source of
essential and advanced chemicals, empowering
scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd
Ontario, CA 91761, United States
Phone: (601) 213-4426

Email: info@benchchem.com
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